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Compound of Interest

Compound Name:
(R)-1-(4-Bromophenyl)ethanamine

hydrochloride

Cat. No.: B1270773 Get Quote

An In-depth Technical Guide to the Material Safety Data Sheet for (R)-1-(4-
Bromophenyl)ethanamine hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data for (R)-1-(4-
Bromophenyl)ethanamine hydrochloride, designed to meet the needs of professionals in

research and drug development. It consolidates information from various safety data sheets

and provides context regarding the experimental basis for hazard classifications.

Chemical Identification and Properties
(R)-1-(4-Bromophenyl)ethanamine hydrochloride is a chiral amine derivative used in

pharmaceutical and chemical synthesis.
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Property Value

Molecular Formula C₈H₁₀BrN · HCl

Molecular Weight 236.54 g/mol

CAS Number 64265-77-6

Appearance Solid

Synonyms
(R)-(+)-1-(4-Bromophenyl)ethylamine

hydrochloride

Hazard Identification and Classification
This substance is classified as hazardous. The primary hazards are related to irritation and

acute toxicity.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation

Specific target organ toxicity —

single exposure (Respiratory

tract irritation)

3
H335: May cause respiratory

irritation

Signal Word: Warning

Experimental Protocols for Hazard Determination
While specific experimental data for (R)-1-(4-Bromophenyl)ethanamine hydrochloride is not

publicly available, the hazard classifications are typically based on internationally recognized

testing guidelines, such as those established by the Organisation for Economic Co-operation

and Development (OECD). These guidelines provide standardized procedures for assessing

the safety of chemicals.[1][2][3][4]
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Acute Oral Toxicity
The "Harmful if swallowed" classification is generally determined through studies following

OECD Test Guideline 420 (Acute Oral Toxicity - Fixed Dose Procedure), OECD 423 (Acute

Oral Toxicity - Acute Toxic Class Method), or OECD 425 (Acute Oral Toxicity: Up-and-Down

Procedure).

General Methodology:

A single dose of the substance is administered orally to fasted animals (typically rats or

mice).

Animals are observed for a defined period (e.g., 14 days) for signs of toxicity and mortality.

The dose at which a certain percentage of the animals die (LD50) is estimated, which

informs the hazard classification.

Skin Irritation
The "Causes skin irritation" classification is typically based on studies following OECD Test

Guideline 404 (Acute Dermal Irritation/Corrosion) or OECD Test Guideline 439 (In Vitro Skin

Irritation: Reconstructed Human Epidermis Test Method).

General In Vivo Methodology (OECD 404):

A small amount of the substance is applied to a shaved patch of skin on a test animal

(typically a rabbit).

The application site is observed for signs of erythema (redness) and edema (swelling) at

specific intervals.

The severity of the skin reactions is scored to determine the irritation potential.

General In Vitro Methodology (OECD 439):

The test substance is applied to a reconstructed human epidermis model.

Cell viability is measured after a specific exposure time.
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A reduction in cell viability below a certain threshold indicates that the substance is an

irritant.

Eye Irritation
The "Causes serious eye irritation" classification is generally determined by studies following

OECD Test Guideline 405 (Acute Eye Irritation/Corrosion) or in vitro alternatives.

General In Vivo Methodology (OECD 405):

A small amount of the substance is instilled into the eye of a test animal (typically a rabbit).

The eye is observed for effects on the cornea, iris, and conjunctiva at specific intervals.

The severity and reversibility of the eye lesions are scored to classify the irritation potential.

Respiratory Irritation
The "May cause respiratory irritation" classification is often based on a combination of animal

studies and other data. OECD Test Guideline 403 (Acute Inhalation Toxicity) can provide

relevant information.

General Methodology:

Animals are exposed to the substance via inhalation for a defined period.

Observations include clinical signs of respiratory distress, and post-mortem examination of

the respiratory tract.

The concentration that causes mortality in 50% of the animals (LC50) and signs of local

irritation are assessed.

First Aid Measures
Immediate medical attention is required in case of exposure. The following diagram outlines the

recommended first aid procedures.
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Exposure Route

First Aid Action

Medical Attention

Inhalation

Move to fresh air.
If not breathing, give artificial respiration.

Skin Contact

Wash off immediately with soap and plenty of water.
Remove contaminated clothing.

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing.

Ingestion

Rinse mouth.
Do NOT induce vomiting.

Seek immediate medical attention.

Click to download full resolution via product page

First Aid Procedures for Exposure

Handling and Storage
Proper handling and storage are crucial to minimize exposure risks. The following workflow

outlines the key safety precautions.
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Personal Protective Equipment (PPE)

Handling Procedures

Storage Conditions

Protective Gloves

Use in a well-ventilated area
or under a fume hood.

Safety Goggles/Face Shield Protective Clothing Respirator (if ventilation is inadequate)

Avoid contact with skin, eyes, and clothing.

Avoid breathing dust.

Wash hands thoroughly after handling.

Keep container tightly closed.

Store in a cool, dry place.

Store away from strong oxidizing agents.

End

Start

Click to download full resolution via product page

Safe Handling and Storage Workflow
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Accidental Release Measures
In the event of a spill, ensure adequate ventilation and wear appropriate personal protective

equipment.[5] Sweep up the solid material, avoiding dust generation, and place it in a suitable,

closed container for disposal.

Fire-Fighting Measures
Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide as extinguishing

media.[5] Firefighters should wear self-contained breathing apparatus and full protective gear.

Toxicological Information
The toxicological properties of this compound have not been fully investigated. The primary

known effects are irritation to the skin, eyes, and respiratory system, and it is harmful if

swallowed.[6] No information is available regarding chronic effects, mutagenicity, or

carcinogenicity.

Disposal Considerations
Disposal of this substance and its container must be in accordance with applicable regional,

national, and local laws and regulations. It should be handled as hazardous waste.

Disclaimer: This document is intended as a guide and is not a substitute for the official Material

Safety Data Sheet (MSDS) provided by the supplier. Always refer to the original MSDS for

complete and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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